Cas no 51318-82-2 ( )

• Product Name: &nbsp
• CAS No: 51318-82-2
• MF: C₁₇H₂₁NO₆
• MW: 335.35174536705
• CID: 935172
• PubChem ID: 314878
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-4-(3,4,5-trimethoxyphenoxy)aniline
• AC1L7QI9
• NSC235171
• NSC-235171
• 51318-82-2
• DTXSID40310998
•  

• Inchi： 1S/C17H21NO6/c1-19-12-6-10(18)7-13(20-2)17(12)24-11-8-14(21-3)16(23-5)15(9-11)22-4/h6-9H,18H2,1-5H3
• InChI Key： NIQCJOZZIBCXDF-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=C(C=1)OC)OC)OC)C1C(=CC(=CC=1OC)N)OC

Computed Properties

• Exact Mass: 335.13693
• Monoisotopic Mass: 335.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 81.4
• LogP: 3.68530